![molecular formula C22H22N2O4S B2894117 1-(p-Tolyl)-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)ethanone CAS No. 941883-98-3](/img/structure/B2894117.png)
1-(p-Tolyl)-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(p-Tolyl)-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyridazine derivatives, which have been extensively studied for their biological activities.
Scientific Research Applications
Synthesis and Structural Analysis
Research into pyridazinone derivatives, closely related to "1-(p-Tolyl)-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)ethanone," includes the synthesis and characterization of new compounds. For instance, the synthesis and crystal structure of new pyridazinone derivatives have been meticulously studied, revealing insights into their spectroscopic properties and theoretical calculations (Kalai et al., 2021). Such research demonstrates the compound's utility in enhancing our understanding of molecular configurations and intermolecular interactions, highlighting its significance in the development of new materials and drugs.
Antitumor and Antiviral Activity
Derivatives of pyridazinones have been explored for their potential antitumor and antiviral activities. Investigations into N-heterocycles derived from pyrazolyl-substituted 2(3H)-furanone, for example, have identified compounds with significant anticancer properties against various carcinoma cell lines, indicating the therapeutic potential of these compounds (Abou-Elmagd et al., 2016). Additionally, studies on 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone and its derivatives have shown promising antiviral activity, suggesting the utility of pyridazinone derivatives in developing new antiviral agents (Attaby et al., 2006).
Insecticidal Evaluation
The synthesis and evaluation of pyrazole-based tetrahydropyrimidine derivatives have demonstrated significant insecticidal activity, offering a new avenue for developing effective and potentially safer insecticides (Halim et al., 2020). This line of research underscores the versatility of pyridazinone derivatives in various applications beyond pharmaceuticals, including agriculture.
Catalysis and Material Science
Pyridazinone derivatives have also been explored in the context of catalysis and material science, demonstrating their broad applicability in diverse scientific fields. For example, the study of multicyclic polyethers with pendant keto groups has provided valuable insights into the polycondensation processes, which are critical in material science and engineering (Kricheldorf et al., 2005).
Properties
IUPAC Name |
1-(4-methylphenyl)-2-[6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl]sulfanylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O4S/c1-14-5-7-15(8-6-14)18(25)13-29-21-10-9-17(23-24-21)16-11-19(26-2)22(28-4)20(12-16)27-3/h5-12H,13H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMZIMRXITFSFOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)CSC2=NN=C(C=C2)C3=CC(=C(C(=C3)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.